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Compound of Interest

3-(4-Fluoro-2-
Compound Name:
methylphenoxy)pyrrolidine

Cat. No.: B7774900

Get Quote

Executive Summary: The Scaffold in Context

In the realm of high-throughput screening and lead optimization, 3-(4-Fluoro-2-
methylphenoxy)pyrrolidine (CAS 1185299-59-5) serves as a critical chiral building block. Its

structural architecture combines a saturated nitrogen heterocycle (pyrrolidine) with a lipophilic,
fluorinated aryl ether.

From a medicinal chemistry perspective, this motif is frequently utilized to modulate basicity
and metabolic stability in CNS-active agents and kinase inhibitors. The fluorine atom at the
para-position blocks metabolic oxidation (P450 blockade), while the ortho-methyl group
restricts conformational rotation, potentially locking the ether linkage into a bioactive
conformation.

This guide provides a rigorous safety and technical framework for handling this compound,
synthesizing field-proven data with "read-across" toxicology from structural analogues.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]
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Property Data
Chemical Name 3-(4-Fluoro-2-methylphenoxy)pyrrolidine
CAS Number 1185299-59-5 (HCI Salt often cited)

C11H14FNO (Free Base) / C11H1sCIFNO (HCI
Salt)

Molecular Formula

195.24 g/mol (Free Base) / 231.69 g/mol (HCI

Molecular Weight
Salt)

) White to off-white solid (HCI salt) or viscous oil
Physical State
(Free base)

Solubility Soluble in DMSO, Methanol, Water (as HCI salt)
pKa (Calculated) ~9.5 (Pyrrolidine nitrogen)
SMILES Cclcc(F)ccclOC2CNCC2

Hazard Identification & Risk Assessment (GHS)

Signal Word:DANGER

Based on the functional group analysis (secondary aliphatic amine) and data from close
structural analogues (e.g., 3-phenoxypyrrolidine), this compound is classified as Corrosive and
an Acute Toxin.

GHS Classification[7][11]

o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).
o Serious Eye Damage: Category 1.[1][2]
o Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

e Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation).

Structural Alerts
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e Secondary Amine: High basicity (pKa ~9-10) leads to tissue saponification upon contact.

o Fluorinated Aryl Ether: Generally stable, but thermal decomposition can release hydrogen
fluoride (HF) and nitrogen oxides (NOx).

Experimental Protocol: Synthesis & Handling
A. Synthesis Workflow (Mitsunobu Coupling)

Context: This compound is rarely found in nature and is typically synthesized via etherification.
Objective: Synthesize the N-Boc protected intermediate followed by deprotection.

Reagents:

N-Boc-3-hydroxypyrrolidine (1.0 eq)

4-Fluoro-2-methylphenol (1.1 eq)[3]

Triphenylphosphine (PPhs, 1.2 eq)

Diisopropyl azodicarboxylate (DIAD, 1.2 eq)

Solvent: Anhydrous THF
Step-by-Step Methodology:

o Preparation: Charge a flame-dried round-bottom flask with N-Boc-3-hydroxypyrrolidine, 4-
Fluoro-2-methylphenol, and PPhs in anhydrous THF under nitrogen atmosphere. Cool to
0°C.

o Addition: Add DIAD dropwise over 20 minutes. The reaction is exothermic; maintain internal
temperature <5°C to prevent side reactions.

e Reaction: Allow to warm to room temperature (25°C) and stir for 12—16 hours. Monitor via
TLC (Hexane/EtOAc 4:1) or LC-MS.

o Workup: Quench with water. Extract with Ethyl Acetate (3x). Wash organics with 1N NaOH
(to remove unreacted phenol) and brine. Dry over Na2SOa.
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o Deprotection: Dissolve the purified intermediate in 4M HCI in Dioxane. Stir for 2 hours.
Precipitate the hydrochloride salt with diethyl ether.

B. Visualization: Synthesis Logic

The following diagram illustrates the critical pathway and decision nodes during synthesis.

Add DIAD Dropwise

LC-MS Check Complete , Base Wash (NaOH) HCl/Dioxane [T Final Product
(Mitsunobu)

(Target Mass: 310 [M+H]+) Remove Phenol (Cleave Boc) (HCI salt)

. Cool to 0°C N2 Atm
Start: Reagent Prep (Control Exotherm)

Click to download full resolution via product page

Caption: Figure 1. Mitsunobu coupling workflow for ether linkage formation and subsequent
deprotection.

Safe Handling & Exposure Control
Engineering Controls:
e Fume Hood: Mandatory.[4] Minimum face velocity of 100 fpm.

¢ Glove Box: Recommended for handling the free base form due to potential volatility and
corrosivity.

Personal Protective Equipment (PPE) Matrix:

Component Specification Rationale
Nitrile (Double gloving Protects against amine
Gloves )
recommended) permeation.
Chemical Goggles + Face Prevents corneal damage from

Eye Protection . .
Shield corrosive dust/splash.

Required if handling powder

Respiratory P95/P100 Respirator outside a hood (not
recommended).
Body Tyvek® Lab Coat Chemical resistant barrier.[5]
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C. Visualization: Safety Decision Tree

This diagram outlines the immediate actions required upon exposure or spill.

Incident
Detected

Type of
Exposure?

Skin/Eye Inhalation Bench
Contact Spill

Rinse 15min Fresh Air Neutralize (Sand/Soda)

+ Medical Attn + Oxygen if req Do NOT use water

Click to download full resolution via product page

Caption: Figure 2. Immediate response logic for exposure scenarios involving corrosive
amines.

Emergency Response & First Aid
Fire Fighting Measures:

» Extinguishing Media: Dry chemical, COz, or alcohol-resistant foam.[6] Do not use a solid
water stream as it may scatter the corrosive material.

» Hazardous Combustion: Emits toxic fumes of Carbon Oxides (COx), Nitrogen Oxides (NOXx),
Hydrogen Chloride (HCI), and Hydrogen Fluoride (HF).
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o Firefighter PPE: Full bunker gear and SCBA (Self-Contained Breathing Apparatus) are non-
negotiable due to HF risk.

First Aid Protocols:

o Eye Contact: Immediately flush with saline/water for at least 15 minutes, lifting eyelids. The
high pH can cause rapid corneal opacification. Consult an ophthalmologist immediately.

» Skin Contact: Remove contaminated clothing.[1][6] Wash with soft soap and copious water. If
the HCI salt is used, irritation is slower but still damaging; if free base, damage is immediate.

 Ingestion: Do NOT induce vomiting (risk of esophageal perforation). Rinse mouth with water.
[5][6] Administer 1-2 glasses of water/milk to dilute.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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